![molecular formula C7H9ClN4O2 B2361691 6-Chloro-4-morpholin-4-yl-1H-1,3,5-triazin-2-one CAS No. 1332327-17-9](/img/structure/B2361691.png)
6-Chloro-4-morpholin-4-yl-1H-1,3,5-triazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “6-Chloro-4-morpholin-4-yl-1H-1,3,5-triazin-2-one” is a variant of 1,3,5-triazine derivatives . It is related to the compound “(4-CHLORO-6-MORPHOLIN-4-YL-(1,3,5)TRIAZIN-2-YL)-DIPHENYL-AMINE” which has a linear formula of C19H18ClN5O and a molecular weight of 367.841 .
Synthesis Analysis
The synthesis of 1,3,5-triazine derivatives involves the replacement of chloride ions in cyanuric chloride . The reaction mixture is stirred overnight at room temperature in the presence of sodium carbonate . Using microwave irradiation can yield the desired products in less time, with good yield and higher purity .Molecular Structure Analysis
The molecular structure of this compound is related to the class of organic compounds known as benzisoxazoles . These are aromatic compounds containing a benzene ring fused to an isoxazole ring . Isoxazole is a five-membered ring with three carbon atoms, and an oxygen atom next to a nitrogen atom .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1,3,5-triazine derivatives include the replacement of chloride ions in cyanuric chloride . This process can be carried out using conventional methods or by using microwave irradiation .Scientific Research Applications
Morpholine Derivatives
Morpholine derivatives, including those related to 6-Chloro-4-morpholin-4-yl-1H-1,3,5-triazin-2-one, have been extensively explored for their diverse pharmacological activities. The research emphasizes the broad spectrum of pharmacological profiles presented by these derivatives, highlighting their significance in the field of medicinal chemistry. The interest in morpholine derivatives stems from their potential pharmacophoric activities, suggesting a range of biomedical applications (Asif & Imran, 2019).
Triazine Scaffold
The triazine scaffold, as part of the molecular structure of this compound, has been identified as a core moiety with significant potential in drug development. Various synthetic derivatives of triazine have been prepared and evaluated, displaying a wide spectrum of biological activities including antibacterial, antifungal, anti-cancer, and more. This highlights the importance of triazine in the development of future drugs (Verma, Sinha, & Bansal, 2019).
Piperazine and Morpholine Analogues
Piperazine and morpholine analogues have been recognized for their pharmaceutical applications, showing a broad spectrum of pharmaceutical applications. Research in this area has led to the development of new methods for the synthesis of derivatives, reinforcing the relevance of these compounds in pharmaceutical research and their potential in medicinal chemistry (Mohammed, Begum, Zabiulla, & Khanum, 2015).
Properties
IUPAC Name |
6-chloro-4-morpholin-4-yl-1H-1,3,5-triazin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN4O2/c8-5-9-6(11-7(13)10-5)12-1-3-14-4-2-12/h1-4H2,(H,9,10,11,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQGUTZSEMDRWEP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=O)NC(=N2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.